Cas no 1910154-02-7 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid
• CAS No: 1910154-02-7
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6350253
• PubChem ID: 104941278
• Update Time: 2025-08-05

(3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-2-yl)propanoic acid
• EN300-1286539
• 1910154-02-7

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-8(7-10(14)15)9-5-4-6-17-9/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9?/m0/s1
• InChI Key： HBGLWBUGGNXPKX-IENPIDJESA-N
• SMILES： O1CCCC1[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic Acid (CAS No. 1910154-02-7)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1910154-02-7, is a derivative of propanoic acid featuring an amino group protected by a tert-butoxy carbonyl (Boc) group and an oxygenated ring structure. The presence of the (S)-configuration at the third carbon atom adds a layer of stereochemical specificity, making it a valuable intermediate in the synthesis of chiral drugs and biomolecules.

The structure of this compound incorporates several key functional groups that contribute to its reactivity and utility. The Boc-protected amino group enhances stability during synthetic processes, while the oxolane ring introduces a cyclic ether moiety that can interact with biological targets in unique ways. This combination makes it particularly interesting for medicinal chemists exploring new drug candidates.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid serves as an excellent building block for constructing such mimetics. Its stereochemistry and protecting group make it a versatile precursor for designing molecules that can interact with peptide receptors or enzymes with high selectivity.

One of the most compelling applications of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including inflammation, blood clotting, and tumor growth. Inhibiting these enzymes has become a major strategy in drug development, particularly for conditions like cancer and autoimmune diseases. The oxolane ring in (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid can be designed to mimic the transition state or substrate binding site of specific proteases, leading to potent and selective inhibitors.

Recent studies have demonstrated the utility of this compound in the synthesis of protease inhibitors targeting caspases, which are critical regulators of apoptosis. Caspases are involved in programmed cell death, and their dysregulation is associated with various diseases. By leveraging the chiral center and protecting group strategy, researchers have been able to develop caspase inhibitors with improved efficacy and reduced side effects. The Boc group ensures that the amino functionality remains available for further derivatization, allowing for fine-tuning of the inhibitor's properties.

The pharmaceutical industry has also explored the use of this compound in the development of non-peptide-based drugs. Non-peptide inhibitors often exhibit better oral bioavailability and metabolic stability compared to their peptide counterparts. The oxolane ring provides a rigid scaffold that can be optimized for binding to biological targets, while the Boc-protected amino group allows for controlled introduction of additional functionalities. This flexibility has led to several promising candidates entering clinical trials for conditions ranging from neurodegenerative diseases to infectious disorders.

The synthesis of complex molecules like (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid requires precise control over reaction conditions and stereochemistry. Advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity, which is essential for pharmaceutical applications. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve the desired stereochemical outcome at the (S)-configuration center.

The role of computational chemistry in designing and optimizing molecules like this one cannot be overstated. Molecular modeling software allows researchers to predict how different structural modifications will affect binding affinity and pharmacokinetic properties. By integrating experimental data with computational predictions, scientists can rapidly screen potential drug candidates before moving into costly wet-lab synthesis.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications in drug discovery. Novel derivatives are being explored for their potential as antiviral agents, anti-inflammatory drugs, and even as components of combination therapies designed to overcome drug resistance. The versatility of its structural features makes it a valuable asset in any medicinal chemist's toolkit.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxolan-2-yl)propanoic acid (CAS No. 1910154-02-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable its use as a building block for peptidomimetics, protease inhibitors, and other therapeutic agents. As our understanding of biological targets continues to grow, so too will the demand for sophisticated intermediates like this one to facilitate the discovery of novel treatments.